Cas no 33718-17-1 (Pyridinium,1,2,4-trimethyl-)

Pyridinium,1,2,4-trimethyl- structure
Pyridinium,1,2,4-trimethyl- structure
Product Name:Pyridinium,1,2,4-trimethyl-
CAS No:33718-17-1
MF:C8H12N
MW:122.187582015991
CID:320800
PubChem ID:193161
Update Time:2025-04-19

Pyridinium,1,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1,2,4-trimethyl-
    • 1,2,4-trimethylpyridin-1-ium
    • 1,2,4-Trimethylpyridinium
    • DTXSID00187401
    • 33718-17-1
    • Pyridinium, 1,2,4-trimethyl-
    • SCHEMBL2297527
    • Inchi: 1S/C8H12N/c1-7-4-5-9(3)8(2)6-7/h4-6H,1-3H3/q+1
    • InChI Key: PIVWQNJJTJZBMY-UHFFFAOYSA-N
    • SMILES: [N+]1(C)C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 122.09706
  • Monoisotopic Mass: 122.096974387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88

Pyridinium,1,2,4-trimethyl- Related Literature

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